Cas no 1564980-37-5 (2-(Chloromethyl)-1-ethoxy-2,3-dimethylbutane)

• Product Name: 2-(Chloromethyl)-1-ethoxy-2,3-dimethylbutane
• CAS No: 1564980-37-5
• MF: C₉H₁₉ClO
• MW: 178.699562311172
• CID: 5284244
• PubChem ID: 103985243
• Update Time: 2025-05-25

2-(Chloromethyl)-1-ethoxy-2,3-dimethylbutane Chemical and Physical Properties

Names and Identifiers

• 1564980-37-5
• EN300-676580
• 2-(chloromethyl)-1-ethoxy-2,3-dimethylbutane
• 2-(Chloromethyl)-1-ethoxy-2,3-dimethylbutane

• Inchi： 1S/C9H19ClO/c1-5-11-7-9(4,6-10)8(2)3/h8H,5-7H2,1-4H3
• InChI Key： HICVIKSNWMQPIR-UHFFFAOYSA-N
• SMILES： ClCC(C)(COCC)C(C)C

Computed Properties

• Exact Mass: 178.1124429g/mol
• Monoisotopic Mass: 178.1124429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-(Chloromethyl)-1-ethoxy-2,3-dimethylbutane

Compound CAS No. 1564980-37-5: 2-(Chloromethyl)-1-ethoxy-2,3-dimethylbutane

Compound CAS No. 1564980-37-5, commonly referred to as 2-(Chloromethyl)-1-ethoxy-2,3-dimethylbutane, is a versatile organic compound with a unique chemical structure that has garnered significant attention in recent scientific research. This compound belongs to the broader category of alkyl chlorides, which are widely used in various industrial and chemical applications. The molecule's structure consists of a butane backbone with specific substituents: a chloromethyl group at position 2, an ethoxy group at position 1, and two methyl groups at positions 2 and 3. This configuration imparts distinctive chemical properties that make it valuable in diverse fields.

The synthesis of 2-(Chloromethyl)-1-ethoxy-2,3-dimethylbutane typically involves multi-step organic reactions, often utilizing chlorination and etherification processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing byproducts and enhancing yield. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate these reactions under milder conditions. These developments underscore the compound's importance in modern organic chemistry.

In terms of physical properties, CAS No. 1564980-37-5 exhibits a boiling point of approximately 100°C under standard pressure, making it suitable for applications requiring moderate thermal stability. Its solubility in common organic solvents like dichloromethane and diethyl ether further enhances its utility in laboratory settings. The compound's reactivity is primarily influenced by the presence of the chloromethyl group, which acts as an electrophilic site for nucleophilic substitution reactions. This property has been exploited in the development of novel materials and intermediates for pharmaceutical synthesis.

Recent studies have highlighted the potential of 2-(Chloromethyl)-1-ethoxy-2,3-dimethylbutane in polymer chemistry. Scientists have employed this compound as a building block for synthesizing advanced polymers with tailored mechanical and thermal properties. For instance, its use as a crosslinking agent has led to the creation of high-performance thermosetting resins with improved durability and resistance to environmental factors. These findings demonstrate the compound's versatility across different disciplines.

The application of CAS No. 1564980-37-5 extends into the field of materials science, where it serves as an intermediate in the production of specialty chemicals. Its ability to undergo various functional group transformations makes it an ideal precursor for synthesizing complex molecules with specific functionalities. For example, researchers have utilized this compound to develop novel surfactants with enhanced emulsifying properties, which find applications in food processing and cosmetic formulations.

In addition to its chemical applications, recent research has explored the biological activity of 2-(Chloromethyl)-1-ethoxy-2,3-dimethylbutane. Studies conducted on cellular models suggest that this compound exhibits moderate cytotoxicity against certain cancer cell lines, indicating its potential as a lead molecule for anticancer drug development. However, further investigations are required to fully understand its mechanism of action and optimize its pharmacokinetic properties.

The environmental impact of CAS No. 1564980-37-5 has also been a topic of interest among researchers. Biodegradation studies reveal that this compound undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in natural ecosystems. This characteristic aligns with current sustainability goals and underscores the importance of eco-friendly chemical design.

In conclusion, Compound CAS No. 1564980-37-5 (2-(Chloromethyl)-1-ethoxy-2,3-dimethylbutane) is a multifaceted organic compound with significant potential across various scientific domains. Its unique chemical structure enables diverse applications in polymer chemistry, materials science, and pharmaceutical research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing modern chemistry.